Cas no 139004-51-6 (Acetic acid, (2,6-dinitrophenoxy)-)

Acetic acid, (2,6-dinitrophenoxy)- structure
139004-51-6 structure
Product Name:Acetic acid, (2,6-dinitrophenoxy)-
CAS No:139004-51-6
MF:C8H6N2O7
MW:242.14244222641
CID:1258685
Update Time:2024-08-04

Acetic acid, (2,6-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (2,6-dinitrophenoxy)-
    • (2,6-Dinitro-phenoxy)-acetic acid
    • Acetic acid, 2-(2,6-dinitrophenoxy)-
    • Inchi: 1S/C8H6N2O7/c11-7(12)4-17-8-5(9(13)14)2-1-3-6(8)10(15)16/h1-3H,4H2,(H,11,12)
    • InChI Key: HEDPFFUEYDQJRQ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)COC1=C([N+]([O-])=O)C=CC=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 242.01748

Experimental Properties

  • Density: 1.633±0.06 g/cm3(Predicted)
  • Boiling Point: 466.9±30.0 °C(Predicted)
  • PSA: 132.81
  • pka: 2.63±0.10(Predicted)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.